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molecular formula C9H6Cl2N2 B8601948 2-Amino-4,7-dichloroquinoline

2-Amino-4,7-dichloroquinoline

Cat. No. B8601948
M. Wt: 213.06 g/mol
InChI Key: QDJRRGKJFMMTQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06818772B2

Procedure details

A mixture of example 289B (5.0 g, 15.8 mmol) and hydrochloric acid (22%, 150 mL) was heated to reflux for 24 hours, cooled to room temperature, filtered. Filtrate was basified with 50% sodium hydroxide. Pale green solid was collected by filtration, washed with large quantity of water and dried under vacuum. MS (ESI(+)Q1MS m/z 291 (M+H)+.
Name
mixture
Quantity
5 g
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
150 mL
Type
solvent
Reaction Step One
Name
4,7-dichloroquinolin-2-amine

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][C:8]([Cl:12])=[CH:9][CH:10]=2)[N:5]=[C:4]([NH:13]C(=O)C2C=CC=CC=2)[CH:3]=1>Cl>[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][C:8]([Cl:12])=[CH:9][CH:10]=2)[N:5]=[C:4]([NH2:13])[CH:3]=1

Inputs

Step One
Name
mixture
Quantity
5 g
Type
reactant
Smiles
ClC1=CC(=NC2=CC(=CC=C12)Cl)NC(C1=CC=CC=C1)=O
Name
hydrochloric acid
Quantity
150 mL
Type
solvent
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 24 hours
Duration
24 h
FILTRATION
Type
FILTRATION
Details
filtered
FILTRATION
Type
FILTRATION
Details
Pale green solid was collected by filtration
WASH
Type
WASH
Details
washed with large quantity of water
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Name
4,7-dichloroquinolin-2-amine
Type
Smiles
ClC1=CC(=NC2=CC(=CC=C12)Cl)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.